Cas no 1596339-08-0 ([2-(Methoxycarbonyl)thiophen-3-yl]boronic acid)

• Product Name: [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid
• CAS No: 1596339-08-0
• MF: C₆H₇BO₄S
• MW: 185.993380784988
• MDL: MFCD31805985
• CID: 5074523
• Update Time: 2026-03-01

[2-(Methoxycarbonyl)thiophen-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid
• 3-Dihydroxyborylthiophene-2-carboxylic acid methyl ester

• MDL： MFCD31805985
• Inchi： 1S/C6H7BO4S/c1-11-6(8)5-4(7(9)10)2-3-12-5/h2-3,9-10H,1H3
• InChI Key： OAUMKPSCWRACHH-UHFFFAOYSA-N
• SMILES： S1C=CC(B(O)O)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid

Introduction to [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid (CAS No. 1596339-08-0)

[2-(Methoxycarbonyl)thiophen-3-yl]boronic acid (CAS No. 1596339-08-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structure, which combines a thiophene ring with a methoxycarbonyl group and a boronic acid moiety. The combination of these functional groups endows the compound with a wide range of reactivity and potential applications.

The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom. It is known for its aromatic properties and is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The methoxycarbonyl group (COOMe) is an ester functional group that can undergo various reactions, such as hydrolysis to form carboxylic acids or transesterification to form other esters. The boronic acid moiety (B(OH)₂) is a key functional group in modern organic synthesis, particularly in Suzuki-Miyaura coupling reactions, which are widely used for the formation of carbon-carbon bonds.

Recent research has highlighted the potential of [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a building block for the synthesis of novel thiophene-based polymers with tunable electronic properties. These polymers have shown promise in organic electronics, including applications in solar cells and field-effect transistors.

In the realm of medicinal chemistry, [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid has been explored as an intermediate in the synthesis of bioactive compounds. A notable example is its use in the development of new antiviral agents. A research team at the University of California, Los Angeles (UCLA) reported the synthesis of a series of thiophene-based compounds derived from this boronic acid, which exhibited potent antiviral activity against several RNA viruses, including influenza and Zika virus.

The versatility of [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid extends to its use in catalysis and materials science. In catalysis, this compound can serve as a ligand or co-catalyst in various transition metal-catalyzed reactions. For example, it has been used to improve the efficiency and selectivity of palladium-catalyzed cross-coupling reactions. In materials science, the compound's unique electronic properties make it an attractive candidate for the development of new materials with enhanced optical and electronic characteristics.

The synthetic accessibility of [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid has also been extensively studied. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common method involves the reaction of 2-bromothiophene with methyl chloroformate followed by boronation using bis(pinacolato)diboron or other boron reagents. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and application development.

In conclusion, [2-(Methoxycarbonyl)thiophen-3-yl]boronic acid (CAS No. 1596339-08-0) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique combination of functional groups provides a robust platform for the development of novel materials, pharmaceuticals, and advanced technologies. Ongoing research continues to uncover new applications and properties, solidifying its importance in modern chemistry.